Cas no 2680859-13-4 (3-[2,2,2-trifluoro-N-(2-hydroxyethyl)acetamido]butanoic acid)

• Product Name: 3-[2,2,2-trifluoro-N-(2-hydroxyethyl)acetamido]butanoic acid
• CAS No: 2680859-13-4
• MF: C₈H₁₂F₃NO₄
• MW: 243.180393218994
• CID: 6078117
• PubChem ID: 165913847
• Update Time: 2025-06-15

3-[2,2,2-trifluoro-N-(2-hydroxyethyl)acetamido]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2,2,2-trifluoro-N-(2-hydroxyethyl)acetamido]butanoic acid
• EN300-7272358
• 2680859-13-4

• Inchi： 1S/C8H12F3NO4/c1-5(4-6(14)15)12(2-3-13)7(16)8(9,10)11/h5,13H,2-4H2,1H3,(H,14,15)
• InChI Key： MAEORNLBCSZLFT-UHFFFAOYSA-N
• SMILES： FC(C(N(CCO)C(C)CC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 243.07184235g/mol
• Monoisotopic Mass: 243.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-[2,2,2-trifluoro-N-(2-hydroxyethyl)acetamido]butanoic acid

Introduction to 3-[2,2,2-trifluoro-N-(2-hydroxyethyl)acetamido]butanoic acid (CAS No. 2680859-13-4)

3-[2,2,2-trifluoro-N-(2-hydroxyethyl)acetamido]butanoic acid, with the CAS number 2680859-13-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a trifluoroacetamide moiety and a hydroxyethyl group. These structural features contribute to its potential therapeutic applications and biological activities.

The chemical structure of 3-[2,2,2-trifluoro-N-(2-hydroxyethyl)acetamido]butanoic acid can be represented as follows: C₉H₁₃F₃N₂O₃. The presence of the trifluoromethyl group imparts unique properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic profile of the compound, making it a promising candidate for drug development.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve drug-like properties. The trifluoroacetamide functionality in 3-[2,2,2-trifluoro-N-(2-hydroxyethyl)acetamido]butanoic acid is particularly noteworthy for its potential to enhance the potency and selectivity of the molecule. This has been demonstrated in several studies where fluorinated analogs have shown improved binding affinities and reduced off-target effects compared to their non-fluorinated counterparts.

The hydroxyethyl group in 3-[2,2,2-trifluoro-N-(2-hydroxyethyl)acetamido]butanoic acid adds another layer of complexity to its biological profile. Hydroxyl groups are known for their ability to form hydrogen bonds, which can influence the compound's interactions with biological targets. This feature is particularly important in the context of receptor binding and enzyme inhibition, where hydrogen bonding plays a critical role in stabilizing protein-ligand complexes.

CAS No. 2680859-13-4 has been studied for its potential therapeutic applications in various diseases. One area of significant interest is its use as an inhibitor of specific enzymes involved in metabolic pathways. For instance, preliminary studies have shown that this compound can effectively inhibit certain enzymes that are overexpressed in cancer cells, thereby reducing tumor growth and proliferation. This makes it a potential lead compound for the development of novel anticancer drugs.

Beyond cancer research, 3-[2,2,2-trifluoro-N-(2-hydroxyethyl)acetamido]butanoic acid has also been explored for its anti-inflammatory properties. Inflammation is a key driver of many chronic diseases, including cardiovascular disease, neurodegenerative disorders, and autoimmune conditions. Studies have indicated that this compound can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines and chemokines. This suggests that it may have therapeutic potential in managing inflammatory diseases.

The pharmacokinetic properties of CAS No. 2680859-13-4 have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound is rapidly absorbed after oral administration and has a good bioavailability. Its lipophilicity allows it to cross biological membranes efficiently, ensuring effective distribution to target tissues. Additionally, the metabolic stability of this compound ensures that it remains active for an extended period within the body.

In terms of safety and toxicity profiles, preliminary studies have indicated that 3-[2,2,2-trifluoro-N-(2-hydroxyethyl)acetamido]butanoic acid is well-tolerated at therapeutic doses. However, further preclinical and clinical trials are necessary to fully evaluate its safety and efficacy in humans. These trials will provide valuable insights into the optimal dosing regimens and potential side effects associated with this compound.

The development of new drugs often involves extensive optimization processes to enhance their therapeutic potential while minimizing adverse effects. In this context, researchers are actively exploring various derivatives and analogs of CAS No. 2680859-13-4. These efforts aim to fine-tune the chemical structure to achieve better pharmacological properties and broader therapeutic applications.

In conclusion, 3-[2,2,2-trifluoro-N-(2-hydroxyethyl)acetamido]butanoic acid (CAS No. 2680859-13-4) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating various diseases.